Cas no 59788-01-1 (Ethylene glycol diallyl ether)

Ethylene glycol diallyl ether structure
Ethylene glycol diallyl ether structure
Product Name:Ethylene glycol diallyl ether
CAS No:59788-01-1
MF:C8H14O2
MW:142.195562839508
CID:950681
PubChem ID:24151
Update Time:2024-11-03

Ethylene glycol diallyl ether Chemical and Physical Properties

Names and Identifiers

    • Polyethylenglykoldiallylether
    • Poly(ethylene oxide) diallyl ether (10-25 EO)
    • Poly(propylene oxide) monallyl ether (20-30 PO)
    • Poly(ethylene glycol)diallyl ether
    • Ethylene glycol diallyl ether
    • 1,2-Bis(2-propenyloxy)ethane
    • Diallylether ethylenglykolu
    • 3-(2-prop-2-enoxyethoxy)prop-1-ene
    • 1,2-Diallyloxyethane
    • 1,2-Bis(allyloxy)ethane
    • 1-Propene, 3,3'-[1,2-ethanediylbis(oxy)]bis-
    • 1-Propene, 3,3'-(1,2-ethanediylbis(oxy))bis-
    • 4,7-dioxa-1,9-decadiene
    • Diallylether ethylenglykolu [Czech]
    • ETHYLENE GLYCOL, DIALLYL ETHER
    • 3,3'-(1,2-Ethanediylbis(oxy))dipropene
    • 1,2-Di(allyloxy)ethane
    • 1,2-bis-(allyloxy)-ethane
    • 3
    • Poly(ethylene oxide) diallyl ether (20-30 EO)
    • 3-(2-allyloxy-ethoxy)-propene
    • NS00037696
    • 1-Propene,3,3'-[1,2-ethanediylbis(oxy)]bis-
    • AI3-15648
    • 7529-27-3
    • DTXSID2064733
    • 59788-01-1
    • DTXCID3047766
    • BRN 1744387
    • 4-01-00-02388 (Beilstein Handbook Reference)
    • SCHEMBL153914
    • 3-[2-(Allyloxy)ethoxy]-1-propene #
    • 1,2-BIS(ALLYLOXY) ETHANE
    • MFCD00041336
    • EINECS 231-392-3
    • Inchi: 1S/C8H14O2/c1-3-5-9-7-8-10-6-4-2/h3-4H,1-2,5-8H2
    • InChI Key: CARNFEUGBMWTON-UHFFFAOYSA-N
    • SMILES: O(CC=C)CCOCC=C
    • BRN: 1744387

Computed Properties

  • Exact Mass: 142.099379685 g/mol
  • Monoisotopic Mass: 142.099379685 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 7
  • Complexity: 77.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 18.5
  • Molecular Weight: 142.20
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